Cas no 1705068-15-0 (4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane)
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane
- (1-methyltriazol-4-yl)-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
- 1705068-15-0
- F6481-4298
- AKOS025106293
- (1-methyl-1H-1,2,3-triazol-4-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone
-
- Inchi: 1S/C13H16N4OS2/c1-16-9-10(14-15-16)13(18)17-5-4-12(20-8-6-17)11-3-2-7-19-11/h2-3,7,9,12H,4-6,8H2,1H3
- InChI Key: WMKFOWVFJZWHCE-UHFFFAOYSA-N
- SMILES: S1CCN(C(C2=CN(C)N=N2)=O)CCC1C1=CC=CS1
Computed Properties
- Exact Mass: 308.07655349g/mol
- Monoisotopic Mass: 308.07655349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 105Ų
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-4298-2μmol |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4298-5μmol |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4298-10μmol |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4298-20μmol |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4298-1mg |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4298-2mg |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4298-3mg |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4298-4mg |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4298-5mg |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4298-10mg |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane |
1705068-15-0 | 10mg |
$118.5 | 2023-09-08 |
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane
Introduction to 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1705068-15-0)
4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1705068-15-0, represents a unique blend of structural features that make it a promising candidate for further exploration in drug development. The molecular architecture of this compound incorporates several key functional groups, including a triazole ring, a thiazepane core, and a thiophene substituent, which collectively contribute to its potential biological activity.
The triazole moiety in this molecule is particularly noteworthy due to its presence in numerous bioactive compounds. Triazoles are known for their versatility in pharmaceutical applications, often serving as key structural elements in drugs targeting various diseases. The incorporation of a 1-methyl substituent on the triazole ring enhances its stability and reactivity, making it an attractive scaffold for further chemical modifications. This modification can be critical in optimizing the pharmacokinetic properties of the compound, such as improving solubility and metabolic stability.
The thiazepane core is another significant feature of this compound. Thiazepanes are a class of heterocyclic compounds that have been extensively studied for their potential therapeutic effects. They are particularly interesting because they can mimic the structure of certain natural products and have demonstrated activity against a range of biological targets. The presence of a thiophene group at the 7-position further diversifies the chemical landscape of this molecule, potentially influencing its interactions with biological targets and contributing to its overall pharmacological profile.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between such complex molecules and biological systems. These tools have been instrumental in predicting the binding affinity and mode of action of 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane to various protein targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for developing treatments for conditions such as arthritis and autoimmune disorders.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazole ring is typically achieved through cycloaddition reactions between organic azides and alkynes, a process that has been refined over the years to improve efficiency and selectivity. The subsequent functionalization at the 7-position with a thiophene group adds another layer of complexity to the synthesis but is crucial for achieving the desired biological activity.
In terms of pharmacological evaluation, 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has shown promise in preclinical studies. Researchers have observed that it interacts with specific receptors and enzymes in vitro, leading to potential therapeutic effects. For instance, preliminary data suggest that this compound may modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. However, further studies are needed to fully elucidate its mechanism of action and to assess its safety profile.
The integration of modern synthetic methodologies has also opened new avenues for exploring derivatives of this compound. By modifying specific functional groups or introducing new ones, chemists can generate libraries of analogs with tailored properties. This approach is particularly valuable in drug discovery programs where subtle changes in molecular structure can significantly impact biological activity.
The role of computational tools in designing experiments has been transformative for researchers working with complex molecules like 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane. Molecular dynamics simulations and virtual screening have allowed scientists to predict how different modifications might affect the compound's behavior within biological systems. These predictions can then be validated through experimental studies, streamlining the drug discovery process.
Future directions for research on this compound include exploring its potential as an antiviral agent or an anticancer drug. The unique structural features of 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane make it an intriguing candidate for developing novel therapeutic strategies against diseases that are currently difficult to treat effectively.
In conclusion, 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1705068-15-0) represents a fascinating example of how complex molecular structures can be leveraged for pharmaceutical applications. Its unique combination of functional groups and promising preclinical results make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new ways to harness its potential, this compound is poised to play an important role in developing next-generation therapeutics.
1705068-15-0 (4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)